Cas no 2640969-19-1 (1-[2-(4-{[(3-Methylpyridin-4-yl)oxy]methyl}piperidin-1-yl)-2-oxoethyl]pyrrolidine-2,5-dione)
![1-[2-(4-{[(3-Methylpyridin-4-yl)oxy]methyl}piperidin-1-yl)-2-oxoethyl]pyrrolidine-2,5-dione structure](https://www.kuujia.com/scimg/cas/2640969-19-1x500.png)
1-[2-(4-{[(3-Methylpyridin-4-yl)oxy]methyl}piperidin-1-yl)-2-oxoethyl]pyrrolidine-2,5-dione Chemical and Physical Properties
Names and Identifiers
-
- F6683-1519
- 1-[2-(4-{[(3-methylpyridin-4-yl)oxy]methyl}piperidin-1-yl)-2-oxoethyl]pyrrolidine-2,5-dione
- 2640969-19-1
- AKOS040049081
- 1-[2-(4-{[(3-Methylpyridin-4-yl)oxy]methyl}piperidin-1-yl)-2-oxoethyl]pyrrolidine-2,5-dione
-
- Inchi: 1S/C18H23N3O4/c1-13-10-19-7-4-15(13)25-12-14-5-8-20(9-6-14)18(24)11-21-16(22)2-3-17(21)23/h4,7,10,14H,2-3,5-6,8-9,11-12H2,1H3
- InChI Key: OSSQHLUFURRRQJ-UHFFFAOYSA-N
- SMILES: O(C1C=CN=CC=1C)CC1CCN(C(CN2C(CCC2=O)=O)=O)CC1
Computed Properties
- Exact Mass: 345.16885622g/mol
- Monoisotopic Mass: 345.16885622g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 25
- Rotatable Bond Count: 5
- Complexity: 501
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 79.8Ų
1-[2-(4-{[(3-Methylpyridin-4-yl)oxy]methyl}piperidin-1-yl)-2-oxoethyl]pyrrolidine-2,5-dione Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F6683-1519-5mg |
1-[2-(4-{[(3-methylpyridin-4-yl)oxy]methyl}piperidin-1-yl)-2-oxoethyl]pyrrolidine-2,5-dione |
2640969-19-1 | 5mg |
$69.0 | 2023-09-07 | ||
Life Chemicals | F6683-1519-100mg |
1-[2-(4-{[(3-methylpyridin-4-yl)oxy]methyl}piperidin-1-yl)-2-oxoethyl]pyrrolidine-2,5-dione |
2640969-19-1 | 100mg |
$248.0 | 2023-09-07 | ||
Life Chemicals | F6683-1519-20μmol |
1-[2-(4-{[(3-methylpyridin-4-yl)oxy]methyl}piperidin-1-yl)-2-oxoethyl]pyrrolidine-2,5-dione |
2640969-19-1 | 20μmol |
$79.0 | 2023-09-07 | ||
Life Chemicals | F6683-1519-1mg |
1-[2-(4-{[(3-methylpyridin-4-yl)oxy]methyl}piperidin-1-yl)-2-oxoethyl]pyrrolidine-2,5-dione |
2640969-19-1 | 1mg |
$54.0 | 2023-09-07 | ||
Life Chemicals | F6683-1519-2mg |
1-[2-(4-{[(3-methylpyridin-4-yl)oxy]methyl}piperidin-1-yl)-2-oxoethyl]pyrrolidine-2,5-dione |
2640969-19-1 | 2mg |
$59.0 | 2023-09-07 | ||
Life Chemicals | F6683-1519-4mg |
1-[2-(4-{[(3-methylpyridin-4-yl)oxy]methyl}piperidin-1-yl)-2-oxoethyl]pyrrolidine-2,5-dione |
2640969-19-1 | 4mg |
$66.0 | 2023-09-07 | ||
Life Chemicals | F6683-1519-2μmol |
1-[2-(4-{[(3-methylpyridin-4-yl)oxy]methyl}piperidin-1-yl)-2-oxoethyl]pyrrolidine-2,5-dione |
2640969-19-1 | 2μmol |
$57.0 | 2023-09-07 | ||
Life Chemicals | F6683-1519-50mg |
1-[2-(4-{[(3-methylpyridin-4-yl)oxy]methyl}piperidin-1-yl)-2-oxoethyl]pyrrolidine-2,5-dione |
2640969-19-1 | 50mg |
$160.0 | 2023-09-07 | ||
Life Chemicals | F6683-1519-5μmol |
1-[2-(4-{[(3-methylpyridin-4-yl)oxy]methyl}piperidin-1-yl)-2-oxoethyl]pyrrolidine-2,5-dione |
2640969-19-1 | 5μmol |
$63.0 | 2023-09-07 | ||
Life Chemicals | F6683-1519-30mg |
1-[2-(4-{[(3-methylpyridin-4-yl)oxy]methyl}piperidin-1-yl)-2-oxoethyl]pyrrolidine-2,5-dione |
2640969-19-1 | 30mg |
$119.0 | 2023-09-07 |
1-[2-(4-{[(3-Methylpyridin-4-yl)oxy]methyl}piperidin-1-yl)-2-oxoethyl]pyrrolidine-2,5-dione Related Literature
-
Priyanka Tiwari,Manish Yadav,Aiswarjya Bastia,G. C. Pandey,Chandana Rath New J. Chem., 2021,45, 22396-22405
-
M. Malavolti,A. Brandi,A. Salvini,D. Giomi RSC Adv., 2015,5, 77341-77347
-
Guofei Chen,Huiwen Zhao,Liping Song,Xingzhong Fang RSC Adv., 2015,5, 53926-53934
Additional information on 1-[2-(4-{[(3-Methylpyridin-4-yl)oxy]methyl}piperidin-1-yl)-2-oxoethyl]pyrrolidine-2,5-dione
Chemical Compound CAS No. 2640969-19-1: A Comprehensive Overview
The compound with CAS number 2640969-19-1, named 1-[2-(4-{[(3-Methylpyridin-4-yl)oxy]methyl}piperidin-1-yl)-2-oxoethyl]pyrrolidine-2,5-dione, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its complex structure, which includes a pyrrolidine ring system, a piperidine moiety, and a substituted pyridine group. The combination of these structural elements makes it a unique candidate for research in drug discovery and material science.
Recent studies have highlighted the importance of pyrrolidine-2,5-dione derivatives in the development of novel therapeutic agents. The piperidin ring in this compound is known to enhance bioavailability and stability, making it an attractive scaffold for medicinal chemists. Additionally, the presence of the 3-methylpyridin group introduces electronic and steric properties that can be exploited for tuning the compound's activity against specific biological targets.
One of the most promising applications of this compound lies in its potential as an enzyme inhibitor. Researchers have demonstrated that pyrrolidine-based compounds can effectively inhibit key enzymes involved in metabolic pathways, offering new avenues for treating diseases such as cancer and neurodegenerative disorders. The integration of the piperidin moiety further enhances the compound's ability to interact with enzyme active sites, making it a strong candidate for preclinical studies.
Moreover, the 3-methylpyridin group within the molecule contributes to its aromatic stability and conjugation properties. This feature not only improves the compound's solubility but also enhances its ability to participate in hydrogen bonding interactions—a critical factor in drug-receptor binding. Recent advancements in computational chemistry have allowed researchers to model these interactions with unprecedented accuracy, providing valuable insights into the compound's pharmacokinetic profile.
In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitutions and cyclizations. The use of microwave-assisted synthesis has been shown to significantly reduce reaction times while maintaining high yields. This approach aligns with current trends toward greener and more efficient chemical manufacturing practices.
Another area of interest is the potential of this compound in materials science. Its rigid structure and conjugated system make it a suitable candidate for applications in organic electronics, such as semiconductors and light-emitting diodes (LEDs). Preliminary studies suggest that the compound exhibits favorable electronic properties, including high charge carrier mobility and photoluminescence efficiency.
Despite its promising attributes, further research is needed to fully understand the compound's biological activity and safety profile. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its development into a clinically relevant drug candidate.
2640969-19-1 (1-[2-(4-{[(3-Methylpyridin-4-yl)oxy]methyl}piperidin-1-yl)-2-oxoethyl]pyrrolidine-2,5-dione) Related Products
- 136920-91-7(5-Amino-6-phenylpiperidin-2-one)
- 2172597-50-9(2-1-(4-cyanobutyl)-5-(difluoromethyl)-1H-1,2,3-triazol-4-ylacetamide)
- 2026616-53-3(Piperazine, 1-[3-(difluoromethoxy)-4-nitrophenyl]-4-methyl-)
- 2172245-32-6(2-(N-benzyl-1-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylphenyl}formamido)acetic acid)
- 1806627-66-6(Benzene, 2-(3-bromopropyl)-1-fluoro-3-methoxy-)
- 1368185-84-5(1H-Indol-3-amine, 6-methyl-)
- 2137988-60-2(5-Isothiazolepropanoic acid, 4-bromo-α,α-difluoro-)
- 1805011-08-8(3-Cyano-5-(difluoromethyl)-4-fluoropyridine)
- 2228190-74-5(5-(2-Methoxy-6-methylphenyl)-1,3-oxazol-2-amine)
- 332161-42-9(2-{5-(2-chlorophenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one)




